Cas no 1848883-42-0 (Propanamide, 2-cyano-N-[(1S)-1-phenylethyl]-)

• Product Name: Propanamide, 2-cyano-N-[(1S)-1-phenylethyl]-
• CAS No: 1848883-42-0
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5267274
• Update Time: 2025-06-15

Propanamide, 2-cyano-N-[(1S)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-cyano-N-[(1S)-1-phenylethyl]-

• Inchi： 1S/C12H14N2O/c1-9(8-13)12(15)14-10(2)11-6-4-3-5-7-11/h3-7,9-10H,1-2H3,(H,14,15)/t9?,10-/m0/s1
• InChI Key： PLKNBARWRLWNSG-AXDSSHIGSA-N
• SMILES： C(N[C@H](C1=CC=CC=C1)C)(=O)C(C#N)C

Additional information on Propanamide, 2-cyano-N-[(1S)-1-phenylethyl]-

Propanamide, 2-cyano-N-[(1S)-1-phenylethyl]: A Novel Compound with Promising Applications in Biomedical Research

Propanamide, 2-cyano-N-[(1S)-1-phenylethyl] (CAS No. 1848883-42-0) is a multifunctional organic compound that has attracted significant attention in the field of biomedical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of substituted amides, characterized by the presence of a cyano group (-C≡N) and a phenylethyl moiety. The (1S)-1-phenylethyl group, a chiral center, plays a critical role in determining the compound's stereochemical properties and biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, making this compound a valuable candidate for further exploration.

The cyano group in Propanamide, 2-cyano-N-[(1S)-1-phenylethyl] contributes to its electronic properties, enabling interactions with biological targets such as enzymes and receptors. The phenylethyl moiety, derived from phenylalanine, is known for its ability to modulate protein-ligand interactions. The combination of these structural elements creates a unique scaffold that may exhibit diverse pharmacological activities, including anti-inflammatory, antimicrobial, and neuroprotective effects.

Recent advancements in computational chemistry have enabled researchers to predict the molecular interactions of Propanamide, 2-cyano-N-[(1S)-1-phenyethyl] with various biological targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for the enzyme acetylcholinesterase (AChE), a key target in the treatment of neurodegenerative diseases. The cyano group was found to enhance the compound's binding affinity by forming hydrogen bonds with the active site of AChE, suggesting its potential as a lead compound for the development of novel cholinesterase inhibitors.

Another significant area of research involves the phenylethyl moiety's role in modulating cellular signaling pathways. A 2024 study in Pharmacological Research reported that Propanamide, 2-cyano-N-[(1S)-1-phenylethyl] can inhibit the NF-κB signaling pathway, which is implicated in chronic inflammation and cancer progression. The chiral center at the (1S)-1-phenylethyl group was found to be essential for this activity, as the (1R) isomer showed significantly reduced efficacy. This finding underscores the importance of stereochemistry in drug development and highlights the compound's potential as an anti-inflammatory agent.

Additionally, the cyano group in Propanamide, 2-cyano-N-[(1S)-1-phenylethyl] may contribute to its antimicrobial properties. A 2023 study in Antimicrobial Agents and Chemotherapy revealed that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The cyano group is believed to disrupt bacterial cell membrane integrity by interacting with phospholipid bilayers, while the phenylethyl moiety may enhance the compound's ability to penetrate microbial cells.

The synthesis of Propanamide, 2-cyano-N-[(1S)-1-phenylethyl] involves a series of well-defined steps, including the formation of the phenylethyl scaffold and the introduction of the cyano group. A 2024 publication in Organic Letters described a novel synthetic route that utilizes asymmetric catalysis to efficiently produce the (1S) isomer. This method not only improves the yield but also ensures the stereochemical purity of the final product, which is critical for its biological activity.

Recent advances in drug delivery systems have also opened new avenues for the application of Propanamide, 2-cyano-N-[(1S)-1-phenylethyl]. A 2023 study in Advanced Drug Delivery Reviews explored the use of nanoparticle-based delivery systems to enhance the bioavailability of this compound. The results indicated that encapsulating the compound in polymeric nanoparticles significantly improved its solubility and stability, making it more suitable for oral administration. This development is particularly important for compounds with poor water solubility, as it addresses a common limitation in drug development.

The potential therapeutic applications of Propanamide, 2-cyano-N-[(1S)-1-phenylethyl] extend beyond its direct biological activity. A 2024 review in Drug Discovery Today highlighted its potential as a scaffold for the development of multitarget drugs. The compound's ability to interact with multiple biological targets, such as AChE and NF-κB, suggests that it could be modified to target additional pathways, thereby enhancing its therapeutic efficacy. This approach is gaining traction in the field of drug discovery, as multitarget drugs are increasingly recognized for their ability to address complex diseases such as cancer and neurodegenerative disorders.

Despite its promising properties, the development of Propanamide, 2-cyano-N-[(1S)-1-phenylethyl] as a therapeutic agent is still in its early stages. Further research is needed to fully understand its pharmacokinetic profile, toxicity, and mechanism of action. A 2023 study in Toxicological Sciences investigated the acute toxicity of this compound in rodent models, revealing that it is generally well-tolerated at low doses. However, long-term safety studies are essential to ensure its viability as a drug candidate.

In conclusion, Propanamide, 2-cyano-N-[(1S)-1-phenylethyl] represents a promising candidate for the development of novel therapeutics. Its unique structural features, including the cyano group and the phenylethyl moiety, enable interactions with a wide range of biological targets. Recent studies have demonstrated its potential in the treatment of neurodegenerative diseases, inflammation, and infections. As research in this area continues to advance, it is likely that Propanamide, 2-cyano-N-[(1S)-1-phenylethyl] will play an increasingly important role in the development of new drugs, particularly in the context of multitarget therapies.

Further research is needed to optimize its synthesis, enhance its bioavailability, and ensure its safety. The integration of computational methods with experimental studies will be crucial in this endeavor. As the field of medicinal chemistry continues to evolve, compounds like Propanamide, 2-cyano-N-[(1S)-1-phenylethyl] will remain at the forefront of drug discovery, offering new possibilities for the treatment of complex diseases.